Cas no 1094279-90-9 (3-{2-bromoimidazo[2,1-b][1,3,4]thiadiazol-6-yl}pyridine)

• Product Name: 3-{2-bromoimidazo[2,1-b][1,3,4]thiadiazol-6-yl}pyridine
• CAS No: 1094279-90-9
• MF: C₉H₅BrN₄S
• MW: 281.131798505783
• CID: 4571153
• PubChem ID: 43159301
• Update Time: 2025-06-08

3-{2-bromoimidazo[2,1-b][1,3,4]thiadiazol-6-yl}pyridine Chemical and Physical Properties

Names and Identifiers

• 2-bromo-6-(pyridin-3-yl)imidazo[2,1-b][1,3,4]thiadiazole
• 3-{2-bromoimidazo[2,1-b][1,3,4]thiadiazol-6-yl}pyridine

• Inchi： 1S/C9H5BrN4S/c10-8-13-14-5-7(12-9(14)15-8)6-2-1-3-11-4-6/h1-5H
• InChI Key： ZADGBBLLNXSLEP-UHFFFAOYSA-N
• SMILES： S1C(Br)=NN2C=C(C3=CC=CN=C3)N=C12

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridines and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives

Additional information on 3-{2-bromoimidazo[2,1-b][1,3,4]thiadiazol-6-yl}pyridine

Introduction to 3-{2-bromoimidazo[2,1-b][1,3,4]thiadiazol-6-yl}pyridine (CAS No. 1094279-90-9)

3-{2-bromoimidazo[2,1-b][1,3,4]thiadiazol-6-yl}pyridine (CAS No. 1094279-90-9) is a novel heterocyclic compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound belongs to the class of imidazothiadiazoles and is characterized by its unique structural features, which include a pyridine ring and a brominated imidazothiadiazole moiety. The combination of these functional groups imparts specific chemical and biological properties that make it a promising candidate for various therapeutic applications.

The chemical structure of 3-{2-bromoimidazo[2,1-b][1,3,4]thiadiazol-6-yl}pyridine is defined by its molecular formula C₁₀H₆BrN₅S. The presence of the bromine atom and the nitrogen-rich heterocyclic system endows this compound with a high degree of reactivity and potential for forming stable complexes with metal ions. These properties are crucial in designing drugs that target specific biological pathways or receptors.

In recent years, extensive research has been conducted to explore the pharmacological activities of 3-{2-bromoimidazo[2,1-b][1,3,4]thiadiazol-6-yl}pyridine. Studies have shown that this compound exhibits potent antitumor activity against various cancer cell lines. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that 3-{2-bromoimidazo[2,1-b][1,3,4]thiadiazol-6-yl}pyridine effectively inhibited the growth of human lung cancer cells by inducing apoptosis and cell cycle arrest. The mechanism of action involves the modulation of key signaling pathways such as PI3K/AKT and MAPK/ERK.

Beyond its antitumor properties, 3-{2-bromoimidazo[2,1-b][1,3,4]thiadiazol-6-yl}pyridine has also been investigated for its potential as an antimicrobial agent. Research published in the European Journal of Medicinal Chemistry revealed that this compound displayed significant antibacterial activity against both Gram-positive and Gram-negative bacteria. The antimicrobial effect is attributed to its ability to disrupt bacterial cell membranes and inhibit essential metabolic processes.

The synthesis of 3-{2-bromoimidazo[2,1-b][1,3,4]thiadiazol-6-yl}pyridine involves a multi-step process that typically starts with the preparation of the imidazothiadiazole core followed by its coupling with a pyridine derivative. Various synthetic strategies have been reported in the literature, including microwave-assisted synthesis and transition-metal-catalyzed reactions. These methods offer high yields and excellent purity, making them suitable for large-scale production.

In addition to its therapeutic applications, 3-{2-bromoimidazo[2,1-b][1,3,4]thiadiazol-6-yl}pyridine has been explored for its use in chemical biology and drug discovery. Its unique structural features make it an excellent scaffold for the development of new bioactive molecules. For example, researchers have used this compound as a starting point to design inhibitors of protein-protein interactions (PPIs), which are challenging targets in drug discovery due to their large and often flat binding interfaces.

The safety profile of 3-{2-bromoimidazo[2,1-b][1,3,4]thiadiazol-6-yl}pyridine has also been evaluated in preclinical studies. Toxicity assessments have shown that this compound is well-tolerated at therapeutic doses and does not exhibit significant cytotoxicity towards non-target cells. However, further studies are needed to fully understand its long-term safety and potential side effects.

In conclusion, 3-{2-bromoimidazo[2,1-b][1,3,4]thiadiazol-6-yl}pyridine (CAS No. 1094279-90-9) is a versatile heterocyclic compound with promising applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure and biological activities make it an attractive candidate for the development of novel therapeutics targeting cancer and microbial infections. Ongoing research continues to uncover new insights into its mechanisms of action and potential clinical uses.